molecular formula C15H9Cl2NO3S B8493220 4-(Benzisothiazol-3-yl)-2,3-dichlorophenoxyacetic acid CAS No. 85893-95-4

4-(Benzisothiazol-3-yl)-2,3-dichlorophenoxyacetic acid

Cat. No.: B8493220
CAS No.: 85893-95-4
M. Wt: 354.2 g/mol
InChI Key: QLVHJGLIWOKCQB-UHFFFAOYSA-N
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Description

4-(Benzisothiazol-3-yl)-2,3-dichlorophenoxyacetic acid is a useful research compound. Its molecular formula is C15H9Cl2NO3S and its molecular weight is 354.2 g/mol. The purity is usually 95%.
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Properties

CAS No.

85893-95-4

Molecular Formula

C15H9Cl2NO3S

Molecular Weight

354.2 g/mol

IUPAC Name

2-[4-(1,2-benzothiazol-3-yl)-2,3-dichlorophenoxy]acetic acid

InChI

InChI=1S/C15H9Cl2NO3S/c16-13-9(5-6-10(14(13)17)21-7-12(19)20)15-8-3-1-2-4-11(8)22-18-15/h1-6H,7H2,(H,19,20)

InChI Key

QLVHJGLIWOKCQB-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C(=NS2)C3=C(C(=C(C=C3)OCC(=O)O)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

The phenol product was warmed at 50° for 30 minutes in 100 ml of dimethylformamide containing 2.90 ml of ethyl bromoacetate and 5.5 g of K2CO3. Twenty mililiters (20 ml) of 20% aqueous NaOH was then added to the mixture and warming was continued an additional 30 minutes with vigorous stirring. The product acid which was in the sodium salt formwas filtered off and washed with water, and then with ether. It was then distributed between 2-butanone and 5% HCl. The organic phase was withdrawn, dried and concentrated under reduced pressure. After recrystallization from acetone/H2O, 8.4 g of a pure product (84% from the methoxy compound), m.p. 224°-226° was obtained.
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